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Compound of Interest

Compound Name: 1,5-Anhydrosorbitol-13C

Cat. No.: B1157525 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,5-Anhydrosorbitol (1,5-AG), a

crucial biomarker for short-term glycemic control. The document delves into its metabolic

pathways, the principles and applications of 13C isotopic enrichment for its study, and detailed

analytical methodologies. It is designed to serve as a foundational resource for professionals

engaged in metabolic research and drug development.

Introduction to 1,5-Anhydrosorbitol (1,5-AG)
1,5-Anhydrosorbitol, also known as 1,5-anhydro-D-glucitol, is a naturally occurring and

metabolically inert polyol structurally similar to glucose.[1][2] Primarily derived from dietary

intake, it is absorbed in the intestine and distributed throughout the body's tissues.[2][3] Its

clinical significance lies in its utility as a sensitive marker for short-term glycemic control and

postprandial hyperglycemia.[1][4][5][6]

The concentration of 1,5-AG in the blood is maintained at a stable level in healthy individuals

through a balance of dietary intake and renal processing.[3] However, in hyperglycemic states

where blood glucose levels exceed the renal threshold for reabsorption (approximately 180

mg/dL), the renal handling of 1,5-AG is altered.[5][7] Glucose competitively inhibits the tubular

reabsorption of 1,5-AG, leading to increased urinary excretion and a subsequent rapid decline

in serum 1,5-AG levels.[1][5] Consequently, serum 1,5-AG concentrations are inversely

correlated with periods of recent hyperglycemia, making it a valuable tool for monitoring

glycemic excursions that may not be captured by longer-term markers like HbA1c.[3][5][8]
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Metabolic and Renal Pathway of 1,5-
Anhydrosorbitol
The journey of 1,5-AG in the human body is predominantly a story of transport rather than

metabolism. After being absorbed from food, it enters the systemic circulation. The kidneys

filter it at the glomerulus, and it is almost entirely reabsorbed back into the bloodstream in the

proximal tubules.[9] This reabsorption is mediated by sodium-glucose cotransporters, notably

SGLT4 and potentially SGLT5.[9][10] When blood glucose is elevated, glucose saturates these

transporters, impeding 1,5-AG reabsorption and causing its excretion in urine.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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